Cas no 62698-54-8 (O-Cresolphthalein Complexone Sodium Salt)

O-Cresolphthalein Complexone Sodium Salt Properties

Names and Identifiers

• o-Cresolphthalein complexone tetrasodium salt
• Phthalein Complexon Sodium Salt
• O-CRESOLPHTHALEIN COMPLEXONE SODIUM SALT
• o-Cresolphthalein CoMplexone sodiuM salt, pure
• Cresolphthalein-bis(methyliminodiacetic Acid) Sodium Salt
• o-Cresolphthalein Complexon Sodium Salt
• Metal Phthalein Sodium Salt
• Phthalein Purple Sodium Salt
• Sodium 2,2',2'',2'''-((((3-oxo-1,3-dihydroisobenzofuran-1,1-diyl)bis(2-hydroxy-3-methyl-5,1-phenylene))bis(methylene))bis(azanetriyl))tetraacetate
• o-Cresolphthalexon, water soluble
• Glycine, N,N'-[(3-oxo-1(3H)-isobenzofuranylidene)bis[(6-hydroxy-5-methyl-3,1-phenylene)methylene]]bis[N-(carboxymethyl)-, sodium salt (1:4)
• Glycine, N,N'-((3-oxo-1(3H)-isobenzofuranylidene)bis((6-hydroxy-5-methyl-3,1-
• 62698-54-8
• tetrasodium;2-[[5-[1-[3-[[bis(carboxylatomethyl)amino]methyl]-4-hydroxy-5-methylphenyl]-3-oxo-2-benzofuran-1-yl]-2-hydroxy-3-methylphenyl]methyl-(carboxylatomethyl)amino]acetate
• DTXSID30889800
• D89242
• Sodium2,2',2'',2'''-((((3-oxo-1,3-dihydroisobenzofuran-1,1-diyl)bis(2-hydroxy-3-methyl-5,1-phenylene))bis(methylene))bis(azanetriyl))tetraacetate
• Sodium 2,2',2'',2'''-((((3-oxo-1,3-dihydroisobenzofuran-1,1-diyl)bis(6-hydroxy-5-methyl-3,1-phenylene))bis(methylene))bis(azanetriyl))tetraacetate
• Glycine, N,N'-((3-oxo-1(3H)-isobenzofuranylidene)bis((6-hydroxy-5-methyl-3,1-phenylene)methylene))bis(N-(carboxymethyl)-, sodium salt (1:4)
• Phthalein purple
• Glycine, N,N'-((3-oxo-1(3H)-isobenzofuranylidene)bis((6-hydroxy-5-methyl-3,1-phenylene)methylene))bis(N-(carboxymethyl)-, tetrasodium salt
• o-Cresolphthalexon, water soluble Phthalein complexone sodium salt
• AKOS025295566
• CS-0326809
• Glycine, N,N'-[(3-oxo-1(3H)-isobenzofuranylidene)bis[(6-hydroxy-5-methyl-3,1-phenylene)methylene]]bis[N-(carboxymethyl)-, tetrasodium salt
• DTXCID701031330
• TETRASODIUM 2-[({5-[1-(3-{[BIS(CARBOXYLATOMETHYL)AMINO]METHYL}-4-HYDROXY-5-METHYLPHENYL)-3-OXO-2-BENZOFURAN-1-YL]-2-HYDROXY-3-METHYLPHENYL}METHYL)(CARBOXYLATOMETHYL)AMINO]ACETATE
• KSMPPVYJZJBIES-UHFFFAOYSA-J
• +Expand

• MDL： MFCD04113773
• InChIKey： KSMPPVYJZJBIES-UHFFFAOYSA-J
• Inchi： 1S/C32H32N2O12.4Na/c1-17-7-21(9-19(29(17)43)11-33(13-25(35)36)14-26(37)38)32(24-6-4-3-5-23(24)31(45)46-32)22-8-18(2)30(44)20(10-22)12-34(15-27(39)40)16-28(41)42;;;;/h3-10,43-44H,11-16H2,1-2H3,(H,35,36)(H,37,38)(H,39,40)(H,41,42);;;;/q;4*+1/p-4
• SMILES： [Na+].[Na+].[Na+].[Na+].O1C(C2=C([H])C([H])=C([H])C([H])=C2C1(C1C([H])=C(C([H])([H])[H])C(=C(C([H])([H])N(C([H])([H])C(=O)[O-])C([H])([H])C(=O)[O-])C=1[H])O[H])C1C([H])=C(C([H])([H])[H])C(=C(C([H])([H])N(C([H])([H])C(=O)[O-])C([H])([H])C(=O)[O-])C=1[H])O[H])=O

Computed Properties

• Exact Mass: 724.12300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 14
• Rotatable Bond Count: 10
• Monoisotopic Mass: 636.195525
• Heavy Atom Count: 50
• Complexity: 1030
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 234

Experimental Properties

• LogP: -3.21950
• PSA: 233.76000
• Boiling Point: 382.7±42.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 185.3±27.9 °C
• Color/Form: Powder.
• Solubility: Not determined.
• Density: 1.0±0.1 g/cm3